Cas no 197438-99-6 (3-Chloro-4'-(thiomethyl)benzophenone)

• Product Name: 3-Chloro-4'-(thiomethyl)benzophenone
• CAS No: 197438-99-6
• MF: C₁₄H₁₁ClOS
• MW: 262.754541635513
• MDL: MFCD06201479
• CID: 871987
• Update Time: 2026-04-29

3-Chloro-4'-(thiomethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)[4-(methylsulfanyl)phenyl]methanone
• (3-chlorophenyl)-(4-methylsulfanylphenyl)methanone
• 3-Chloro-4'-(Methylthio)benzophenone
• 3-Chloro-4'-(thiomethyl)benzophenone
• 3-chloro-4'-methylthiobenzophenone

• MDL： MFCD06201479
• Inchi： InChI=1S/C14H11ClOS/c1-17-13-7-5-10(6-8-13)14(16)11-3-2-4-12(15)9-11/h2-9H,1H3
• InChI Key： LQNJUYUSDLKVQG-UHFFFAOYSA-N
• SMILES： CSC1=CC=C(C=C1)C(=O)C2=CC(=CC=C2)Cl

Computed Properties

• Exact Mass: 262.02200
• Monoisotopic Mass: 262.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7

Experimental Properties

• Density: 1.28
• Boiling Point: 409.1°C at 760 mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.638
• PSA: 42.37000
• LogP: 4.29290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones